4-[(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)amino]-4-oxobutanoic acid

• IUPAC Name: 4-[(5-bromo-2,3-dihydro-1,4-benzodioxin-7-yl)amino]-4-oxobutanoic acid
• InChI: InChI=1S/C12H12BrNO5/c13-8-5-7(14-10(15)1-2-11(16)17)6-9-12(8)19-4-3-18-9/h5-6H,1-4H2,(H,14,15)(H,16,17)
• InChI Key: VELHFPGHNWHJHR-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=C(C=C2Br)NC(=O)CCC(=O)O
• Molecular Formula: C12H12BrNO5
• Molecular Weight: 330.13 g/mol

Description

4-[(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)amino]-4-oxobutanoic acid, also known as BDBOA, is a synthetic compound that has garnered interest in the scientific community due to its potential applications in various fields. BDBOA belongs to the class of compounds known as amino acid derivatives and has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of 4-[(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)amino]-4-oxobutanoic acid is not fully understood. However, it has been shown to interact with various proteins, including Hsp90 and glutamate receptors. 4-[(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)amino]-4-oxobutanoic acid has been shown to inhibit the activity of Hsp90, which is involved in the folding and stabilization of various proteins. It has also been shown to modulate the activity of glutamate receptors, which are involved in various neurological disorders.
Biochemical and Physiological Effects:
4-[(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)amino]-4-oxobutanoic acid has been shown to have various biochemical and physiological effects. In vitro studies have shown that 4-[(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)amino]-4-oxobutanoic acid inhibits the growth of cancer cells by inducing apoptosis. It has also been shown to inhibit the activity of Hsp90, which is involved in the folding and stabilization of various proteins. In addition, 4-[(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)amino]-4-oxobutanoic acid has been shown to modulate the activity of glutamate receptors, which are involved in various neurological disorders.

Advantages and Limitations for Lab Experiments

4-[(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)amino]-4-oxobutanoic acid has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized using various methods. It has been shown to have various biochemical and physiological effects, making it a useful tool for studying various biological processes. However, 4-[(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)amino]-4-oxobutanoic acid also has some limitations. It is a synthetic compound that may not accurately reflect the activity of natural compounds. In addition, the mechanism of action of 4-[(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)amino]-4-oxobutanoic acid is not fully understood, which may limit its usefulness in certain studies.

Future Directions

There are several future directions for the study of 4-[(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)amino]-4-oxobutanoic acid. One potential direction is the further study of its potential as an anticancer agent. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further study. Another potential direction is the further study of its potential as a tool for studying protein-protein interactions. It has been shown to bind to the protein Hsp90, which is involved in various cellular processes. Finally, further study of its potential as a tool for studying the role of glutamate receptors in the brain is also a promising direction. It has been shown to modulate the activity of these receptors, which are involved in various neurological disorders.

Synthesis Methods

4-[(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)amino]-4-oxobutanoic acid has been synthesized using various methods, including the reaction of 8-bromo-2,3-dihydro-1,4-benzodioxin-6-amine with ethyl acetoacetate, followed by the hydrolysis of the resulting ethyl 4-[(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)amino]-4-oxobutanoate. Another method involves the reaction of 8-bromo-2,3-dihydro-1,4-benzodioxin-6-amine with ethyl 4-bromoacetoacetate, followed by the hydrolysis of the resulting ethyl 4-[(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)amino]-4-oxobutanoate. These methods have been optimized to produce high yields of 4-[(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)amino]-4-oxobutanoic acid.

Scientific Research Applications

4-[(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)amino]-4-oxobutanoic acid has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and neuroscience. In medicinal chemistry, 4-[(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)amino]-4-oxobutanoic acid has been studied for its potential as an anticancer agent. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. In biochemistry, 4-[(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)amino]-4-oxobutanoic acid has been studied for its potential as a tool for studying protein-protein interactions. It has been shown to bind to the protein Hsp90, which is involved in various cellular processes. In neuroscience, 4-[(8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)amino]-4-oxobutanoic acid has been studied for its potential as a tool for studying the role of glutamate receptors in the brain. It has been shown to modulate the activity of these receptors, which are involved in various neurological disorders.